6-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine-2-carbonitrile

• IUPAC Name: 6-[3-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)azetidin-1-yl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H20N4/c17-7-14-5-2-6-16(18-14)20-10-15(11-20)19-8-12-3-1-4-13(12)9-19/h2,5-6,12-13,15H,1,3-4,8-11H2
• InChI Key: CIMULUVMJSLMRM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3CN(C3)C4=CC=CC(=N4)C#N
• Molecular Formula: C16H20N4
• Molecular Weight: 268.36 g/mol

Description

The compound you mentioned seems to be a complex organic molecule that contains several functional groups, including a pyridine, an azetidine, and an octahydrocyclopenta[c]pyrrole. These types of compounds are often found in pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several rings and functional groups. The octahydrocyclopenta[c]pyrrole group, for example, is a bicyclic structure with a five-membered ring fused to a four-membered ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine, azetidine, and octahydrocyclopenta[c]pyrrole groups. Pyridines, for example, are aromatic and can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine group could make the compound more polar and potentially increase its solubility in polar solvents.

Scientific Research Applications

Synthesis of Multi-Substituted Pyrrole Derivatives

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Antibacterial Activity

. This makes it a potential candidate for the development of new antibacterial agents.

Antitubercular Activity

. This suggests that it could be used in the development of new treatments for tuberculosis.

Use in Organic Synthesis

. Therefore, this compound could be used as a starting material in various organic synthesis processes.

. Oxazolidinones are a class of compounds that have shown promise in the treatment of various bacterial infections.

. Therefore, this compound could potentially be used in the development of new enzyme inhibitors.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, compounds containing a 2-azetidinone ring have been used as therapeutic agents to treat bacterial infections and several other diseases.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry. Additionally, new synthesis methods could be developed to improve the efficiency and selectivity of the synthesis process.